Cas no 1119396-12-1 (5-(6-Chloropyridin-3-yl)-3-(2,4-dichlorophenyl)-1,2,4-oxadiazole)

• Product Name: 5-(6-Chloropyridin-3-yl)-3-(2,4-dichlorophenyl)-1,2,4-oxadiazole
• CAS No: 1119396-12-1
• MF: C₁₃H₆Cl₃N₃O
• MW: 326.565239429474
• CID: 5205772
• Update Time: 2025-05-20

5-(6-Chloropyridin-3-yl)-3-(2,4-dichlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(6-chloropyridin-3-yl)-3-(2,4-dichlorophenyl)-1,2,4-oxadiazole
• 2-Chloro-5-[3-(2,4-dichloro-phenyl)-[1,2,4]oxadiazol-5-yl]-pyridine
• 5-(6-Chloropyridin-3-yl)-3-(2,4-dichlorophenyl)-1,2,4-oxadiazole

• Inchi： 1S/C13H6Cl3N3O/c14-8-2-3-9(10(15)5-8)12-18-13(20-19-12)7-1-4-11(16)17-6-7/h1-6H
• InChI Key： OULNYYPPMDBVBQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NOC(C2C=NC(=CC=2)Cl)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 336
• XLogP3: 4.6
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(6-Chloropyridin-3-yl)-3-(2,4-dichlorophenyl)-1,2,4-oxadiazole

5-(6-Chloropyridin-3-yl)-3-(2,4-dichlorophenyl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound 5-(6-Chloropyridin-3-yl)-3-(2,4-dichlorophenyl)-1,2,4-oxadiazole, identified by the CAS number 1119396-12-1, is a highly specialized organic molecule with significant applications in various fields. This compound belongs to the class of oxadiazoles, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of chlorine substituents on both the pyridine and phenyl rings introduces unique electronic properties and enhances its reactivity and stability.

The synthesis of this compound involves a multi-step process that typically includes the preparation of intermediate compounds such as chloropyridines and dichlorophenols. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 highlighted the use of microwave-assisted synthesis to significantly reduce reaction times while maintaining high product quality. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical processes.

One of the most notable applications of 5-(6-Chloropyridin-3-yl)-3-(2,4-dichlorophenyl)-1,2,4-oxadiazole is in the field of materials science. The compound exhibits excellent thermal stability and electrical conductivity, making it a promising candidate for use in organic electronics. Researchers at Stanford University have recently demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where it serves as an efficient electron transport layer. This application underscores its importance in advancing next-generation display technologies.

In addition to its electronic applications, this compound has shown potential in pharmaceutical research. Its unique structure allows for interactions with various biological targets, making it a valuable lead compound in drug discovery. A study conducted at the University of Cambridge revealed that it exhibits moderate inhibitory activity against certain kinases involved in cancer progression. While further research is needed to establish its therapeutic efficacy, these findings highlight its potential as a scaffold for developing novel anticancer agents.

The environmental impact of this compound is another area of active research. Given its widespread use in industrial applications, understanding its degradation pathways and ecological effects is crucial. Recent studies have shown that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its persistence in aquatic environments. These findings are particularly relevant for industries seeking to minimize their environmental footprint while maintaining operational efficiency.

In conclusion, 5-(6-Chloropyridin-3-yl)-3-(2,4-dichlorophenyl)-1,2,4-oxadiazole (CAS No: 1119396-12-1) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in materials science and pharmaceutical research. As ongoing studies continue to uncover new insights into its structure-function relationships and environmental behavior, this compound is poised to play an even more significant role in shaping future technological advancements.